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These application notes provide a comprehensive overview and detailed protocols for the

experimental setup of olivine carbonation, a promising method for carbon dioxide (CO2)

sequestration. The following sections detail the underlying chemical principles, experimental

methodologies for both ex-situ and in-situ carbonation, and analytical techniques for monitoring

the process.

Introduction to Olivine Carbonation
Olivine, a magnesium iron silicate mineral ((Mg,Fe)2SiO4), is abundant in mafic and ultramafic

rocks and represents a significant potential feedstock for CO2 sequestration.[1][2] The

fundamental principle of olivine carbonation lies in the reaction of CO2 with the mineral to form

stable and environmentally benign carbonate minerals, primarily magnesite (MgCO3), thus

permanently storing the CO2.[3][4] The overall chemical reaction can be simplified as:

Mg2SiO4 (olivine) + 2CO2 (carbon dioxide) → 2MgCO3 (magnesite) + SiO2 (silica)

The efficiency and rate of this reaction are influenced by several key parameters, including

temperature, CO2 partial pressure, olivine particle size, and the presence of catalysts or

additives.[5][6] Research has shown that optimal temperatures for olivine carbonation are

typically in the range of 185-200°C.[1][2][7]

Experimental Setups: Ex-situ vs. In-situ Carbonation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12688019?utm_src=pdf-interest
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.estlett.9b00301
https://pubs.acs.org/doi/abs/10.1021/acs.estlett.9b00301
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://research-portal.uu.nl/en/publications/carbon-dioxide-sequestration-via-olivine-carbonation-examining-th/
https://geco-h2020.eu/wp-content/uploads/2022/06/d3.4-report-on-co2-mineral-sequestration-in-olivines.pdf
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.researchgate.net/publication/329182237_Kinetics_and_mechanism_of_mineral_carbonation_of_olivine_for_CO2_sequestration
https://www.mdpi.com/2075-163X/14/8/766
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.estlett.9b00301
https://pubs.acs.org/doi/abs/10.1021/acs.estlett.9b00301
https://www.researchgate.net/publication/334431626_Quantitative_Review_of_Olivine_Carbonation_Kinetics_Reactivity_Trends_Mechanistic_Insights_and_Research_Frontiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olivine carbonation can be carried out using two primary approaches: ex-situ and in-situ.

Ex-situ carbonation involves mining the olivine and reacting it with CO2 in a controlled

industrial setting, such as a chemical reactor.[4] This approach allows for precise control over

reaction conditions to maximize efficiency.[4]

In-situ carbonation involves injecting CO2 into olivine-rich geological formations, where the

carbonation reaction occurs underground.[8] This method avoids the need for mining and

transportation of the mineral.

The choice between ex-situ and in-situ methods depends on various factors, including the

geological context, economic feasibility, and the scale of the sequestration project.

Quantitative Data Summary
The following tables summarize key quantitative data from various experimental studies on

olivine carbonation.

Table 1: Optimal Reaction Conditions for Olivine Carbonation

Parameter Optimal Range Reference(s)

Temperature 185–200 °C [1][2][7]

CO2 Partial Pressure
11.6 - 15.0 MPa (116 - 150

bar)
[9][10]

Olivine Particle Size < 38 µm [11]

Table 2: Effect of Additives on Carbonation Efficiency
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Additive Concentration Effect Reference(s)

Sodium Bicarbonate

(NaHCO3)
0.64 M - 2.5 M Accelerates reaction [12][13]

Sodium Chloride

(NaCl)
0.5 M - 1.0 M Enhances dissolution [8][13]

Oxalic Acid 0.5 M
Increases carbonation

efficiency
[4]

Ascorbic Acid 0.01 M
Increases carbonation

efficiency
[4]

Experimental Protocols
Protocol for Ex-situ Olivine Carbonation in a Batch
Reactor
This protocol describes a typical experimental setup for ex-situ olivine carbonation in a high-

pressure batch reactor.

Materials and Equipment:

High-pressure batch reactor (e.g., Parr reactor) with temperature and pressure controls[14]

Ground olivine powder (desired particle size fraction)

Deionized water

CO2 gas cylinder

Additives (e.g., NaHCO3, NaCl)

Stirring mechanism

Heating mantle

Analytical equipment for solid and liquid phase analysis (see Section 5)
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Procedure:

Preparation:

Ensure the batch reactor is clean and dry.

Weigh a specific amount of ground olivine and place it inside the reactor.

Prepare the aqueous solution with the desired concentration of any additives (e.g., 0.5 M

NaCl).[8]

Add the aqueous solution to the reactor, ensuring the olivine is fully submerged.

Reaction Setup:

Seal the reactor according to the manufacturer's instructions.

Purge the reactor with low-pressure CO2 to remove any residual air.

Pressurize the reactor with CO2 to the desired partial pressure (e.g., 100 bar).[8]

Begin stirring the slurry at a constant rate (e.g., 600 rpm).[4]

Heat the reactor to the target temperature (e.g., 180°C) and maintain it for the duration of

the experiment.[15]

Reaction Monitoring and Termination:

Monitor the temperature and pressure inside the reactor throughout the experiment.

After the desired reaction time (e.g., 24 hours), turn off the heating and allow the reactor to

cool to room temperature.[10]

Slowly and safely vent the CO2 pressure.

Sample Collection and Analysis:

Open the reactor and collect the solid and liquid samples.
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Separate the solid products from the liquid by filtration or centrifugation.

Dry the solid products in an oven at a low temperature (e.g., 60°C).

Analyze the solid and liquid samples using appropriate analytical techniques (see Section

5).

Protocol for In-situ Olivine Carbonation Simulation
using a Flow-Through Reactor
This protocol outlines a laboratory-scale experiment to simulate in-situ olivine carbonation

using a reactive percolation setup.

Materials and Equipment:

High-pressure flow-through reactor system[15]

Sintered olivine core or packed column of olivine grains

High-pressure pump for fluid injection

CO2-saturated aqueous solution (e.g., water with 0.5 M NaHCO3)[15]

Confining pressure system

Temperature control system

Back-pressure regulator

Fraction collector for effluent samples

Analytical equipment

Procedure:

Core Preparation and Saturation:

Place the olivine core or packed column into the reactor vessel.
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Apply a confining pressure (e.g., 110% of the fluid pressure).[15]

Evacuate the core and then saturate it with the CO2-free reaction fluid.

Experimental Run:

Heat the reactor to the desired temperature (e.g., 180°C).[15]

Inject the CO2-saturated fluid at a constant flow rate (e.g., 1 cm³/h) using the high-

pressure pump.[15]

Maintain a constant back-pressure to ensure the fluid remains in a single phase.

Collect effluent fluid samples at regular intervals using the fraction collector.

Post-Experiment Analysis:

After the experiment, cool down the reactor and depressurize the system.

Carefully remove the olivine core.

Analyze the collected fluid samples for changes in chemical composition.

Analyze the reacted olivine core for mineralogical and textural changes.

Analytical Techniques for Monitoring Carbonation
A variety of analytical techniques are employed to monitor the progress and efficiency of

olivine carbonation.

Table 3: Analytical Techniques
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Technique Purpose Reference(s)

X-ray Diffraction (XRD)
Identify and quantify mineral

phases in solid products.
[3]

Scanning Electron Microscopy

(SEM) with Energy Dispersive

X-ray Spectroscopy (EDX)

Observe surface morphology

and elemental composition of

reacted olivine.

[16]

Raman Spectroscopy

In-situ monitoring of CO2

consumption and carbonate

formation.

[9][17]

Inductively Coupled Plasma -

Optical Emission Spectrometry

(ICP-OES)

Determine the concentration of

dissolved cations (e.g., Mg,

Fe) in the aqueous phase.

Thermogravimetric Analysis

(TGA)

Quantify the amount of

carbonate formed by

measuring weight loss upon

heating.

Visualizing the Process
Experimental Workflow
The following diagram illustrates the general workflow for an ex-situ olivine carbonation

experiment.
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Click to download full resolution via product page

Caption: Workflow for an ex-situ olivine carbonation experiment.

Olivine Carbonation Reaction Pathway
This diagram outlines the key steps in the olivine carbonation process.
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Caption: Simplified reaction pathway for olivine carbonation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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